Cas no 1252572-51-2 (Tert-Butyl 4-bromo-5-methyl-1H-indole-1-carboxylate)

Tert-Butyl 4-bromo-5-methyl-1H-indole-1-carboxylate is a brominated indole derivative featuring a tert-butoxycarbonyl (Boc) protecting group at the nitrogen position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the bromine substituent at the 4-position offers a reactive site for further functionalization via cross-coupling reactions. The methyl group at the 5-position provides additional steric and electronic modulation. Its well-defined structure and reactivity make it valuable for constructing complex heterocyclic frameworks in medicinal chemistry and materials science applications.

Tert-Butyl 4-bromo-5-methyl-1H-indole-1-carboxylate structure

1252572-51-2 structure

Product Name:Tert-Butyl 4-bromo-5-methyl-1H-indole-1-carboxylate

CAS No:1252572-51-2

MF:C₁₄H₁₆BrNO₂

MW:310.186343193054

CID:4821293

Update Time:2025-05-19

Tert-Butyl 4-bromo-5-methyl-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-bromo-5-methyl-1H-indole-1-carboxylate
- Tert-Butyl 4-bromo-5-methyl-1H-indole-1-carboxylate
- Inchi： 1S/C14H16BrNO2/c1-9-5-6-11-10(12(9)15)7-8-16(11)13(17)18-14(2,3)4/h5-8H,1-4H3
- InChI Key： ISQSBMQUNQWAAA-UHFFFAOYSA-N
- SMILES： BrC1=C(C)C=CC2=C1C=CN2C(=O)OC(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 326
XLogP3: 4.3
Topological Polar Surface Area: 31.2

Tert-Butyl 4-bromo-5-methyl-1H-indole-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A199008713-1g	tert-Butyl 4-bromo-5-methyl-1H-indole-1-carboxylate	1252572-51-2	97%	1g	$401.50	2023-09-03
Chemenu	CM263595-1g	tert-Butyl 4-bromo-5-methyl-1H-indole-1-carboxylate	1252572-51-2	95%+	1g	$422	2021-08-18
Chemenu	CM263595-1g	tert-Butyl 4-bromo-5-methyl-1H-indole-1-carboxylate	1252572-51-2	95%+	1g	$417	2023-02-03

Tert-Butyl 4-bromo-5-methyl-1H-indole-1-carboxylate Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
3. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
4. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
5. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886

Additional information on Tert-Butyl 4-bromo-5-methyl-1H-indole-1-carboxylate

Tert-Butyl 4-Bromo-5-Methyl-1H-Indole-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 1252572-51-2, known as Tert-butyl 4-bromo-5-methyl-1H-indole-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives, which have garnered substantial attention due to their diverse biological activities and applications in drug discovery.

Indole derivatives are widely studied for their potential in medicinal chemistry, particularly in the development of anticancer, antiviral, and anti-inflammatory agents. The tert-butyl group attached to the indole ring in this compound serves as a protecting group, making it a valuable intermediate in the synthesis of more complex molecules. The presence of a bromo substituent at the 4-position and a methyl group at the 5-position further enhances its chemical versatility, allowing for various substitution reactions and modifications.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Tert-butyl 4-bromo-5-methyl-1H-indole-1-carboxylate through multi-step synthesis involving nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for research purposes.

In terms of biological activity, studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes associated with cancer progression. The indole core is known to interact with various protein targets, making it a promising scaffold for drug design. Additionally, the bromo group can act as a leaving group in further functionalization, enabling the creation of bioisosteres with enhanced pharmacokinetic properties.

From an analytical standpoint, Tert-butyl 4-bromo-5-methyl-1H-indole-1-carboxylate has been characterized using advanced techniques such as NMR spectroscopy and mass spectrometry. These analyses confirm its molecular structure and purity, ensuring its reliability as a research tool.

Looking ahead, the integration of machine learning algorithms into drug design is expected to accelerate the discovery of novel applications for this compound. By leveraging computational models to predict binding affinities and optimize molecular properties, researchers can unlock new therapeutic potentials for Tert-butyl 4-bromo-5-methyl-1H-indole-1-carboxylate.

In conclusion, Tert-butyl 4-bromo-5-methyl-1H-indole-1-carboxylate stands as a testament to the ongoing innovation in organic synthesis and drug discovery. Its unique structure and versatile functional groups position it as a valuable asset in both academic research and industrial development.